Cas no 443105-09-7 (4-{4-(2-Methoxyphenyl)-6-(trifluoromethyl)-pyrimidin-2-ylsulfonyl}butanoic Acid)

• Product Name: 4-{4-(2-Methoxyphenyl)-6-(trifluoromethyl)-pyrimidin-2-ylsulfonyl}butanoic Acid
• CAS No: 443105-09-7
• MF: C₁₆H₁₅F₃N₂O₅S
• MW: 404.360913515091
• MDL: MFCD04968761
• CID: 3058506
• PubChem ID: 1259115
• Update Time: 2025-04-21

4-{4-(2-Methoxyphenyl)-6-(trifluoromethyl)-pyrimidin-2-ylsulfonyl}butanoic Acid Chemical and Physical Properties

Names and Identifiers

• <br>4-((4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)butanoic acid
• 4-((4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)butanoicacid
• EN300-229257
• 4-((4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)butanoic acid
• MFCD04968761
• 4-[4-(2-METHOXY-PHENYL)-6-TRIFLUOROMETHYL-PYRIMIDINE-2-SULFONYL]-BUTYRIC ACID
• BBL039272
• 992-356-7
• CRTONYYTUQIFLW-UHFFFAOYSA-N
• 4-{[4-(2-methoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfonyl}butanoic acid
• CHEMBL1382236
• 4-{[4-(2-Methoxyphenyl)-6-(trifluoromethyl)-pyrimidin-2-yl]sulfonyl}butanoic acid
• AKOS000307596
• H25353
• AN-329/43211002
• 4-[[4-(2-methoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfonyl]butanoic acid
• butanoic acid, 4-[[4-(2-methoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfonyl]-
• 4-[4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonylbutyric acid
• 4-[[4-(2-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]SULFONYL]BUTANOIC ACID
• 4-{[4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic acid
• EU-0020832
• cid_1259115
• MLS000531890
• SMR000136869
• CS-0215234
• 4-[4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonylbutanoic acid
• HMS2452H24
• ALBB-009736
• LS-03239
• 4-([4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl)butanoic acid
• SR-01000545402
• 4-[4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl]butanoic acid
• STK313250
• BDBM76306
• SR-01000545402-1
• 443105-09-7
• 4-{4-(2-Methoxyphenyl)-6-(trifluoromethyl)-pyrimidin-2-ylsulfonyl}butanoic Acid

• MDL： MFCD04968761
• Inchi： 1S/C16H15F3N2O5S/c1-26-12-6-3-2-5-10(12)11-9-13(16(17,18)19)21-15(20-11)27(24,25)8-4-7-14(22)23/h2-3,5-6,9H,4,7-8H2,1H3,(H,22,23)
• InChI Key： CRTONYYTUQIFLW-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(F)(F)F)C=C(C2C=CC=CC=2OC)N=1)(CCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 404.06537724Da
• Monoisotopic Mass: 404.06537724Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

4-{4-(2-Methoxyphenyl)-6-(trifluoromethyl)-pyrimidin-2-ylsulfonyl}butanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines